Cas no 96017-77-5 (2-Propenenitrile, 3-amino-3-(3-bromophenyl)-)

• Product Name: 2-Propenenitrile, 3-amino-3-(3-bromophenyl)-
• CAS No: 96017-77-5
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• MDL: MFCD12131143
• CID: 4356511
• PubChem ID: 12512891
• Update Time: 2025-10-23

2-Propenenitrile, 3-amino-3-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-amino-3-(3-bromophenyl)-
• (Z)-3-Amino-3-(3-bromo-phenyl)-acrylonitrile
• (Z)-3-amino-3-(3-bromophenyl)prop-2-enenitrile
• (Z)-3-Amino-3-(3-bromophenyl)acrylonitrile
• 96017-77-5
• 3-Amino-3-(3-bromophenyl)acrylonitrile
• SCHEMBL11085889
• (2Z)-3-amino-3-(3-bromophenyl)prop-2-enenitrile
• CS-0458384
• MFCD12131143

• MDL： MFCD12131143
• Inchi： 1S/C9H7BrN2/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-4,6H,12H2
• InChI Key： PLRACCZSIHMADD-UHFFFAOYSA-N
• SMILES： C(#N)C=C(N)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 221.97926Da
• Monoisotopic Mass: 221.97926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-Propenenitrile, 3-amino-3-(3-bromophenyl)-

Introduction to 2-Propenenitrile, 3-amino-3-(3-bromophenyl)- (CAS No. 96017-77-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Propenenitrile, 3-amino-3-(3-bromophenyl)-, identified by the Chemical Abstracts Service Number (CAS No.) 96017-77-5, is a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, featuring a versatile nitrile group and an amino-substituted benzene ring, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both polar and aromatic functional groups makes it a valuable scaffold for designing novel pharmaceuticals and agrochemicals.

The nitrile group in this compound is a key feature that contributes to its reactivity and utility in synthetic chemistry. Nitriles are well-known for their ability to undergo various transformations, including hydrolysis to carboxylic acids, reduction to primary amines, and condensation reactions. These properties make 2-Propenenitrile, 3-amino-3-(3-bromophenyl)- a versatile intermediate in the synthesis of more complex molecules. Furthermore, the amino group attached to the nitrile carbon provides an additional site for functionalization, enabling the creation of diverse derivatives with tailored properties.

The bromophenyl moiety in the compound adds another layer of functionality, enhancing its potential as a building block in medicinal chemistry. Aryl bromides are commonly used in cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many bioactive compounds. The combination of these features makes 2-Propenenitrile, 3-amino-3-(3-bromophenyl)- an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small-molecule modulators targeting protein-protein interactions (PPIs). PPIs play crucial roles in various biological processes and are often implicated in diseases such as cancer and inflammation. The unique structure of 2-Propenenitrile, 3-amino-3-(3-bromophenyl)- provides a promising platform for designing molecules that can interact with PPIs. For instance, the nitrile group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with protein surfaces, while the bromophenyl ring can engage in hydrophobic interactions or bind to aromatic pockets within the protein target.

One of the most exciting applications of this compound is in the field of kinase inhibition. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The ability to design kinase inhibitors with high selectivity and potency has made them a major focus of drug development efforts. The structural features of 2-Propenenitrile, 3-amino-3-(3-bromophenyl)-, particularly the presence of both an amino group and a bromophenyl moiety, make it an excellent candidate for developing kinase inhibitors. By leveraging computational methods and structure-based drug design approaches, researchers have been able to identify derivatives of this compound that exhibit potent inhibitory activity against specific kinases.

Another area where 2-Propenenitrile, 3-amino-3-(3-bromophenyl)- has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of new antimicrobial compounds. The unique chemical structure of this molecule allows it to interact with bacterial targets in novel ways, potentially overcoming existing resistance mechanisms. For example, studies have demonstrated that derivatives of this compound can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. These findings highlight the potential of 2-Propenenitrile, 3-amino-3-(3-bromophenyl)- as a lead compound for developing novel antibiotics.

The synthesis of 2-Propenenitrile, 3-amino-3-(3-bromophenyl)- involves several key steps that showcase its synthetic utility. The starting material typically undergoes bromination followed by nucleophilic substitution at the triple bond position. This sequence of reactions highlights the reactivity of both the nitrile group and the aromatic ring towards electrophilic aromatic substitution and cross-coupling reactions. The ability to functionalize these different sites allows for the generation of a wide range of derivatives with varying biological activities.

In conclusion,2-Propenenitrile, 3-amino-3-(3-bromophenyl)- (CAS No. 96017-77-5) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an excellent scaffold for designing novel pharmaceuticals targeting various biological processes. Recent advances in synthetic chemistry and drug discovery have further highlighted its importance as a lead compound for developing new therapeutics against diseases such as cancer and bacterial infections.